Cas no 1309352-50-8 (O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate)

• Product Name: O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate
• CAS No: 1309352-50-8
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 4582705
• Update Time: 2025-07-14

O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-[(tert-butoxy)carbonyl]-6-ethyl 3-azabicyclo[4.1.0]heptane-6-carboxylate
• 3-tert-Butyl 6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate
• 3-Azabicyclo[4.1.0]heptane-3,6-dicarboxylic acid, 3-(1,1-dimethylethyl) 6-ethyl ester
• O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate

• Inchi： 1S/C14H23NO4/c1-5-18-11(16)14-6-7-15(9-10(14)8-14)12(17)19-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： PXANOLSGYWVUBM-UHFFFAOYSA-N
• SMILES： C12C(C(OCC)=O)(C1)CCN(C(OC(C)(C)C)=O)C2

Additional information on O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate

O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate: A Comprehensive Overview

The compound O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate (CAS No. 1309352-50-8) is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and versatile applications in drug design, materials science, and synthetic chemistry. The molecule's structure features a bicyclo[4.1.0]heptane framework, which provides a rigid and stable backbone, while the substituents at positions 3 and 6—namely, the tert-butyl and ethyl groups—contribute to its functional diversity.

Recent studies have highlighted the importance of bicyclic compounds like O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate in drug discovery due to their ability to mimic natural product scaffolds. These molecules are often employed as templates for designing bioactive agents with improved pharmacokinetic properties. For instance, researchers have explored the use of this compound in developing inhibitors for enzyme targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate involves a multi-step process that typically includes ring-closing metathesis or other cyclization techniques to form the bicyclic core. The substitution patterns at positions 3 and 6 are critical for achieving the desired stereochemistry and functionality. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are highly valuable for pharmacological studies.

In terms of applications, this compound has shown promise in materials science as a precursor for advanced polymers and composites. Its dicarboxylate functionality allows for polymerization reactions, leading to materials with tailored mechanical and thermal properties. Additionally, the tert-butyl and ethyl substituents enhance the molecule's compatibility with various polymerization techniques, making it a versatile building block for material innovation.

From an environmental perspective, researchers have investigated the biodegradation pathways of O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate to assess its potential impact on ecosystems. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of its bicyclic framework. This information is crucial for evaluating its safety profile and ensuring sustainable practices in its production and use.

The structural uniqueness of O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate also makes it an attractive candidate for use in agrochemicals. Its ability to act as a chiral template has been leveraged in the development of enantioselective herbicides and fungicides with reduced environmental toxicity compared to conventional agents.

In conclusion, O3-tert-butyl O6-ethyl 3-azabicyclo[4.1.0]heptane-3,6-dicarboxylate (CAS No. 1309352-50-) represents a multifaceted compound with wide-ranging applications across various scientific disciplines. Its structural features and functional versatility make it a valuable tool in drug discovery, materials science, and agrochemical development while ongoing research continues to uncover new avenues for its utilization.